molecular formula C21H27N3O2 B8761910 1-Cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one CAS No. 303752-11-6

1-Cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one

Cat. No. B8761910
M. Wt: 353.5 g/mol
InChI Key: HGQPCLVBJPSFPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one is a useful research compound. Its molecular formula is C21H27N3O2 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

303752-11-6

Product Name

1-Cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one

Molecular Formula

C21H27N3O2

Molecular Weight

353.5 g/mol

IUPAC Name

1-cyclopentyl-3-ethyl-6-[(4-methoxyphenyl)methyl]-4,5-dihydropyrazolo[3,4-c]pyridin-7-one

InChI

InChI=1S/C21H27N3O2/c1-3-19-18-12-13-23(14-15-8-10-17(26-2)11-9-15)21(25)20(18)24(22-19)16-6-4-5-7-16/h8-11,16H,3-7,12-14H2,1-2H3

InChI Key

HGQPCLVBJPSFPH-UHFFFAOYSA-N

Canonical SMILES

CCC1=NN(C2=C1CCN(C2=O)CC3=CC=C(C=C3)OC)C4CCCC4

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methoxy-1-(4-methoxybenzyl)-4-propionyl-5,6-dihydro-1H-pyridin-2-one (14.471 kg, 47.76 moles) was dissolved in tetrahydrofuran (10.5 gal, 39.7 L) in a clean and dry 100 gallon tank. Cyclopentylhydrazine dihydrochloride (7.664 kg, 44.3 moles) was added and the reaction mixture warmed slowly to 88° C. while nitrogen was swept over the reaction to remove methanol, THF, and HCl. The reaction was monitored by HPLC until the conversion was complete which required heating overnight in most cases. The pot reaction product was a thick dark oil. A sample of 1-cyclopentyl-3-ethyl-6-(4-methoxybenzyl)-1,4,5,6-tetrahydropyrazolo[3,4-c]pyridin-7-one was isolated for characterization.
Quantity
14.471 kg
Type
reactant
Reaction Step One
Quantity
39.7 L
Type
solvent
Reaction Step One
Quantity
7.664 kg
Type
reactant
Reaction Step Two

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